molecular formula C6H12Cl2N4 B2951044 5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-amine;dihydrochloride CAS No. 2375268-03-2

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-amine;dihydrochloride

Cat. No. B2951044
CAS RN: 2375268-03-2
M. Wt: 211.09
InChI Key: SBBZOWJEZIMSPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-amine;dihydrochloride” is a chemical compound that is related to Sitagliptin Phosphate . It is also related to a compound known as 3- (trifluoromethyl)-5,6,7,8-tetrahydro- [1, 2, 4]triazolo [4,3- a ]pyrazine .


Synthesis Analysis

The synthesis of this compound involves several chemical transformations such as hydrazine substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction . A small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines has been created using these methods .


Molecular Structure Analysis

The structure of the compound was determined through a sequence of spectral analysis, including 1 H-NMR, 13 C-NMR, IR, and HRMS .


Chemical Reactions Analysis

The compound has been used in the synthesis of a precursor compound; 3- (trifluoromethyl)-5,6,7,8-tetrahydro- [1, 2, 4]triazolo [4,3- a ]pyrazine . It has also been used in the creation of a small molecule library of triazolopyrazines .


Physical And Chemical Properties Analysis

The compound is a yellow crystalline powder with a melting point of 82–84°C . More detailed physical and chemical properties are not available in the resources.

Scientific Research Applications

Medicinal Chemistry Building Blocks

The core structure of EN300-7440263 serves as a privileged motif in medicinal chemistry, providing a versatile foundation for the development of therapeutic agents . Its triazole and piperazine elements are particularly impactful, offering a platform for further derivatization to discover novel receptor agonists and antagonists .

Neurokinin-3 (NK-3) Receptor Antagonists

EN300-7440263 derivatives have been identified as selective NK-3 receptor antagonists. These compounds show promise for therapeutic treatments in NK-3 receptor-mediated disorders, which could include conditions like depression, anxiety, and other neuropsychiatric disorders .

Fluorinated Compound Synthesis

The compound’s structure allows for the synthesis of fluorinated derivatives, which are valuable in pharmaceuticals and agrochemicals due to their enhanced stability and bioactivity .

Heterocyclic Compound Library

EN300-7440263 is used to create focused small molecule libraries of heterocyclic compounds. These libraries are essential for screening potential drug candidates and understanding structure-activity relationships .

Chemical Probes for Biochemical Mechanisms

As a small organic framework, EN300-7440263 can act as a chemical probe, helping to illuminate biochemical mechanisms. This is crucial for the study of cellular processes and the identification of therapeutic targets .

Synthetic Chemistry

The compound provides quick and multigram access to target derivatives starting from commercially available nonexpensive reagents. This facilitates the creation of a variety of substituents in position 3 of the condensed system, which is significant for synthetic chemistry applications .

Future Directions

The compound and its related structures have potential for further synthetic application for medicinally oriented synthesis . The potential of such compounds as therapeutic agents or their precursors has been recognized .

properties

IUPAC Name

5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-amine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4.2ClH/c7-5-1-2-10-6(3-5)8-4-9-10;;/h4-5H,1-3,7H2;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBBZOWJEZIMSPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(=NC=N2)CC1N.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12Cl2N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-amine;dihydrochloride

CAS RN

2375268-03-2
Record name 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-7-amine dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.